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Compound of Interest

Compound Name: C.I. Direct orange 102

Cat. No.: B1460611 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety data available

for C.I. Direct Orange 102 (CAS No. 6598-63-6). The information is compiled from Material

Safety Data Sheets (MSDS), technical data sheets, and available scientific literature. This

document is intended to inform researchers, scientists, and drug development professionals

about the known properties, potential hazards, and handling procedures for this compound.

Chemical and Physical Properties
C.I. Direct Orange 102 is a double azo class direct dye.[1] Its primary application is in the

dyeing of cellulose fibers, paper, and leather.[2][3] A summary of its key chemical and physical

properties is presented in Table 1.
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Property Value Reference

C.I. Name Direct Orange 102 [4]

C.I. Number 29156 [4]

CAS Number 6598-63-6 [5]

Molecular Formula C₃₄H₂₁N₆Na₃O₁₁S₂ [6]

Molecular Weight 822.67 g/mol [6]

Appearance Orange to bright red powder [2][4]

Synonyms

Calcomine Orange 2RS, Direct

Orange 6R, Direct Orange WS,

Pergasol Orange 6R

[2][6]

Manufacturing Process
The synthesis of C.I. Direct Orange 102 involves a multi-step process. It begins with the

diazotization of two aromatic amines: aniline and 4-aminobenzoic acid. These diazonium salts

are then coupled with N,N'-bis(4-hydroxy-2-sulfonaphthalene-7-yl)urea to form the final dye

molecule.[7]

Toxicological Data
A comprehensive toxicological profile for C.I. Direct Orange 102 is not readily available in the

public domain. Material Safety Data Sheets indicate that mutagenicity data has been reported,

but specific studies and quantitative results are not provided.[7] General toxicological concerns

for azo dyes are well-documented and are relevant in the absence of specific data for C.I.
Direct Orange 102.

General Azo Dye Toxicity: Azo dyes as a class have been studied for their potential health

effects. Some azo dyes can be metabolized, particularly under reductive conditions in the gut,

to aromatic amines, some of which are known or suspected carcinogens. Standard

toxicological testing for azo dyes often includes assessments of acute toxicity (oral, dermal,

inhalation), skin and eye irritation, skin sensitization, and mutagenicity.[8]
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Mutagenicity: The Ames test (bacterial reverse mutation assay) is a common method for

assessing the mutagenic potential of chemicals, including azo dyes. A modified Ames test

protocol is often employed for azo dyes to facilitate their reductive cleavage into potentially

mutagenic aromatic amines.[7][9]

Due to the lack of specific quantitative toxicological data for C.I. Direct Orange 102, a

summary table of such data cannot be provided.

Environmental Fate and Ecotoxicity
Specific ecotoxicological data for C.I. Direct Orange 102, such as LC50 values for aquatic

organisms, are not available in the reviewed literature. However, the environmental fate and

effects of azo dyes have been a subject of study.

Biodegradation: A study on the bioremediation of C.I. Direct Orange 102 by the bacterium

Pseudomonas fluorescens has shown that this microorganism can decolorize and degrade the

dye. The proposed degradation pathway involves the breakdown of the azo linkages.[10][11]

The initial breakdown product identified was 3,7-diamino-4-hydroxy-naphthalene-2-sulfonic

acid sodium salt, which is further degraded into smaller, potentially less toxic compounds.[10]

[12]

Persistence and Bioaccumulation: Azo dyes can be persistent in the environment, and their

breakdown products may also pose environmental risks.[13][14] Due to their water solubility,

they can be transported in aquatic systems.

A quantitative summary of ecotoxicological data is not possible due to the lack of specific

studies on C.I. Direct Orange 102.

Hazard Identification and Safety Precautions
Based on available Material Safety Data Sheets, C.I. Direct Orange 102 presents the following

potential hazards and requires specific safety precautions.

Potential Health Effects:

Ingestion: May be harmful if swallowed.
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Inhalation: May cause respiratory tract irritation.

Skin Contact: May cause skin irritation.

Eye Contact: May cause eye irritation.

Recommended Safety Precautions:

Engineering Controls: Use in a well-ventilated area. Local exhaust ventilation is

recommended to control airborne dust.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear protective gloves and clothing to prevent skin contact.

Respiratory Protection: An approved respirator should be worn if dust is generated.

Hygiene Measures: Wash hands thoroughly after handling.

Experimental Protocols and Workflows
Detailed experimental protocols for the toxicological or ecotoxicological testing of C.I. Direct
Orange 102 are not available in the public literature. However, standardized protocols for

testing azo dyes are established by organizations such as the Organisation for Economic Co-

operation and Development (OECD). Below are graphical representations of a typical workflow

for an Ames test adapted for azo dyes and the biodegradation pathway of C.I. Direct Orange
102.
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Workflow for a Modified Ames Test for Azo Dyes.
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Proposed Biodegradation Pathway of C.I. Direct Orange 102.

Conclusion
C.I. Direct Orange 102 is a commercially used azo dye for which there is a significant lack of

publicly available, in-depth toxicological and ecotoxicological data. While a biodegradation

pathway has been proposed, the potential for human health effects and environmental impact

remains largely uncharacterized. Researchers, scientists, and drug development professionals

should handle this compound with caution, adhering to the safety precautions outlined in the

Material Safety Data Sheet and treating it as a substance with unknown long-term health

effects. The general toxicological profile of azo dyes, particularly their potential to be

metabolized to harmful aromatic amines, should be a guiding principle in risk assessment and

handling procedures. Further research is warranted to fully elucidate the safety profile of C.I.
Direct Orange 102.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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